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Compound of Interest

Compound Name: Fluoromethane-d3

CAS No.: 558-21-4

Cat. No.: B1595808 Get Quote

Abstract
Fluoromethane-d3 (

) is a high-value, isotopically labeled reagent primarily utilized in the synthesis of deuterated
pharmaceuticals and as a probe in NMR spectroscopy. Unlike bulk industrial gases, the
handling of

requires a "Zero-Loss" protocol due to its significant cost and the necessity of maintaining
isotopic purity (>99 atom % D). This guide outlines a rigorous engineering control strategy and
step-by-step workflow to ensure operator safety against flammability hazards while maximizing
reagent recovery and integrity.

Physicochemical & Safety Profile
Understanding the physical properties of the non-deuterated analog (Methyl Fluoride,

) provides the safety baseline, as the kinetic isotope effect on phase transition temperatures is
minimal regarding safety margins.

Table 1: Critical Properties & Hazards
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Property Value / Classification Operational Implication

Chemical Formula Deuterated Methyl Fluoride

Physical State Compressed Liquefied Gas
Cylinder pressure depends on

temperature, not fill volume.

Boiling Point -78.4°C (approx.)

Rapid evaporation; risk of cold

burns and rapid pressure

buildup.

Flammability Extremely Flammable (H220)
Flash point < -20°C. Grounding

of all lines is mandatory.

Vapor Density 1.2 (Air = 1)

Gas is heavier than air;

accumulates in low-lying areas

(sumps/trenches).

Isotopic Purity
Typically

99% D

Critical: Air infiltration

introduces

(moisture/air), ruining NMR

silence.

Material Compatibility SS 316L, PTFE, Kel-F

Avoid: Aluminum (potential

reactivity) and standard

elastomers (permeation).

Safety Warning:

is an asphyxiant and extremely flammable.[1] All operations must occur within a

certified fume hood or glovebox with spark-proof electrical ratings.

Infrastructure & Engineering Controls
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To maintain isotopic purity and prevent loss, standard "slip-fit" tubing is unacceptable. The

system must be constructed using Stainless Steel 316L with face-seal fittings (e.g., VCR®) or

double-ferrule compression fittings (e.g., Swagelok®).

Gas Manifold Architecture
The following diagram illustrates the required "Zero-Loss" manifold setup. This design allows

for vacuum purging of lines before the cylinder is opened, ensuring no air contaminates the

source.
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Figure 1: Schematic of a high-purity gas manifold designed for expensive isotopic gases. Note

the vacuum line integration for pre-dispense purging.

Component Selection Justification
Regulator (Two-Stage): A two-stage regulator is mandatory. As the liquid phase in the

cylinder is depleted, the internal pressure remains constant until the liquid is gone, then

drops rapidly. A single-stage regulator would allow delivery pressure to spike (decaying inlet

characteristic), potentially blowing out glass reaction vessels.

Diaphragm Material: Must be Stainless Steel.[2] Neoprene or rubber diaphragms off-gas

organic plasticizers and are permeable to air, which will contaminate the

with protons (

) and moisture.
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Check Valves: Essential downstream of the regulator to prevent "suck-back" of reaction

solvents into the regulator if the cylinder pressure drops unexpectedly.

Protocol: Active Handling & Dispensing
Objective: Dispense a precise molar equivalent of

without introducing atmospheric moisture or losing gas to dead volume.

Pre-Requisites
Calibrated balance (if weighing cylinder) or Mass Flow Controller (MFC).

Helium leak detector or liquid leak detector (e.g., Snoop®) compatible with high-purity

systems.

PPE: Flame-resistant lab coat, safety glasses with side shields, nitrile gloves.

Workflow: The "Purge-Then-Flow" Method
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Figure 2: Operational workflow for dispensing Fluoromethane-d3. The critical control point is

the Vacuum Purge/Leak Test cycle.

Step-by-Step Procedure
Cylinder Weighing (Gravimetric Tracking):

Before connecting, weigh the cylinder on a high-capacity balance. Record the Gross

Weight.

Why? Pressure gauges on liquefied gases only indicate the presence of liquid, not the

amount remaining. Weight is the only accurate inventory method.

Connection & Purging (The Critical Step):

Secure cylinder to the wall/bench bracket.

Connect the regulator to the cylinder valve (CGA 350 or 320 standard, check cylinder

collar).

Do NOT open the cylinder valve yet.

Open the downstream isolation valve and the vacuum line valve (see Figure 1).

Evacuate the regulator and tubing lines to <50 mTorr.

Causality: This removes atmospheric nitrogen, oxygen, and water vapor trapped in the

regulator dead volume. If skipped, the first shot of

will be contaminated with air.

Static Leak Check:

Close the vacuum valve. Watch the manifold pressure gauge for 60 seconds.

If pressure rises, there is a leak (or outgassing). Retighten fittings and repeat vacuum

purge.

Dispensing:
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Ensure the reaction vessel is cooled (usually -78°C) to condense the gas if trapping is

required.

Slowly open the

cylinder valve.

Adjust the regulator to the desired delivery pressure (typically 2–5 psig for

bubbling/trapping).

Open the flow controller/needle valve to begin delivery.

Termination:

Close the cylinder valve first.

Allow the remaining gas in the regulator to flow into the reaction vessel (consuming the

line volume).

Close the reaction vessel valve.

Vacuum purge the manifold again to remove residual toxic/flammable gas before

disconnecting (if required).

Storage & Emergency Protocols
Storage Requirements[3][4][5][6][7][8]

Temperature: Store below 50°C (122°F). Cool, dry, well-ventilated area.

Segregation: Store away from oxidizing gases (

,

) by at least 20 feet or a fire barrier.[3][4]

Leak Detection: Storage areas should be equipped with flammable gas detectors calibrated

for methyl fluoride.

Emergency Response[1][3][4]
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Minor Leak (at fitting): Detectable by "snoop" or electronic sniffer. Close cylinder valve

immediately. Tighten fitting. Vent area.

Major Release:

Evacuate the lab immediately.

Eliminate ignition sources (remote shutoff of power if possible).

Do not attempt to extinguish a leaking gas fire unless the leak can be stopped.[5]

Extinguishing the flame while gas continues to leak creates an explosive cloud hazard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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